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Compound of Interest

Compound Name: Ac-Tyr-OMe H2O

CAS No.: 210557-95-2

Cat. No.: B3049565

Get Quote

Ac-Tyr-OMe H2O (N-Acetyl-L-tyrosine methyl ester monohydrate) is a laboratory chemical

intermediate used primarily in peptide synthesis and biochemical substrates.[1] While generally

classified as low-hazard, it is an organic ester and must be managed to prevent environmental

contamination and plumbing damage via hydrolysis.[1]

Primary Disposal Method: High-temperature incineration via a licensed chemical waste

contractor. Waste Stream Category: Non-Halogenated Organic Solid (or Liquid if dissolved).[1]

Critical Prohibition: Do NOT dispose of via sanitary sewer (sink drains) or regular trash.

Technical Chemical Profile & Hazard Assessment
To ensure safe handling, you must verify the identity of the material against this profile.[1] The

"H2O" notation indicates the monohydrate form, which affects molecular weight calculations but

not the core disposal logic.[1]
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Parameter Technical Specification

Chemical Name N-Acetyl-L-tyrosine methyl ester monohydrate

Common Abbreviation

Ac-Tyr-OMe

H

O

CAS Number

17355-24-7 (Anhydrous ref); Monohydrate often

handled under same CAS or vendor-specific

IDs.[1][2][3]

Molecular Formula

C

H

NO

H

O

Molecular Weight
~255.27 g/mol (237.25 anhydrous + 18.02 H

O)

Physical State White to off-white crystalline powder

Solubility
Soluble in organic solvents (Methanol, DMSO);

sparingly soluble in water.[1][3]

Acidity/Basicity
Weakly acidic phenol group (pKa ~10); Ester

group susceptible to hydrolysis.[1]

Hazard Identification (GHS/SDS Summary):

Signal Word: Warning (Typical for amino acid esters).[1]

Hazard Statements: May cause skin irritation (H315), eye irritation (H319).[1]
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Reactivity: Stable, but incompatible with strong oxidizing agents and strong bases (which

cause rapid hydrolysis).

Pre-Disposal Safety & Segregation
Before initiating disposal, you must segregate the waste to prevent dangerous cross-reactions

in the waste container.[1][4]

The "Self-Validating" Segregation Check:

Validation Step 1: Is the waste container free of Strong Oxidizers (e.g., Nitric Acid,

Peroxides)?

Reasoning: Organic esters + Oxidizers = Fire Hazard.[1]

Validation Step 2: Is the waste container free of Strong Bases (e.g., NaOH)?

Reasoning: Bases hydrolyze the ester, releasing methanol (flammable) and altering the

pH of the waste stream unpredictably.[1]

Personal Protective Equipment (PPE):

Nitrile Gloves (0.11 mm minimum thickness).[1]

Safety Glasses with side shields (ANSI Z87.1).[1]

Lab Coat (Cotton/Polyester blend).[1]

Detailed Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Powder)
Applicable for expired shelf-stock, spill cleanup residues, or contaminated weighing boats.[1]

Containment: Transfer the solid Ac-Tyr-OMe H2O into a clear, chemically compatible plastic

bag (polyethylene) or a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Attach a hazardous waste tag.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Tyrosine
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://en.wikipedia.org/wiki/Tyrosine
https://en.wikipedia.org/wiki/Tyrosine
https://en.wikipedia.org/wiki/Tyrosine
https://en.wikipedia.org/wiki/Tyrosine
https://en.wikipedia.org/wiki/Tyrosine
https://en.wikipedia.org/wiki/Tyrosine
https://www.benchchem.com/product/b3049565/docs?utm_src=pdf-body#executive-summary-immediate-action-directive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Name: N-Acetyl-L-tyrosine methyl ester monohydrate.[1]

Constituents: 100%.

Hazard Class: Irritant (Xi).[1]

Secondary Containment: Place the sealed container into the laboratory's designated "Solid

Organic Waste" bin.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Solutions)
Applicable for HPLC effluents, mother liquors, or dissolved reagents.

Solvent Identification: Identify the primary solvent (e.g., Methanol, Acetonitrile, DMSO).[1]

Segregation:

If solvent is Halogenated (e.g., DCM): Dispose in "Halogenated Organic Waste".[1]

If solvent is Non-Halogenated (e.g., MeOH, DMSO): Dispose in "Non-Halogenated

Organic Waste".

Validation: Ensure the pH of the solution is between 5 and 9. If highly acidic or basic,

neutralize carefully before adding to the organic waste drum to prevent drum pressurization.

[1]

Visualized Decision Workflows
Figure 1: Waste Stream Decision Tree
Caption: Logical flow for categorizing Ac-Tyr-OMe waste based on physical state and solvent

composition.
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Figure 2: Spill Cleanup Protocol
Caption: Step-by-step operational workflow for managing accidental spills of Ac-Tyr-OMe.
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Containment
(Cover with absorbent pads)

Clean Up
(Sweep/Scoop into bag)

Decontamination
(Wipe surface with soap/water)

Disposal
(Place all materials in Solid Waste)

Click to download full resolution via product page

[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3049565/docs?utm_src=pdf-body-img#executive-summary-immediate-action-directive
https://www.benchchem.com/product/b3049565/docs?utm_src=pdf-body-img#executive-summary-immediate-action-directive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory & Compliance Context
EPA (USA): While Ac-Tyr-OMe is not explicitly listed on the RCRA P-list or U-list, it falls

under the "Characteristic Waste" definition if mixed with flammable solvents (D001).[1]

Drain Disposal: Strictly prohibited under most local POTW (Publicly Owned Treatment

Works) permits due to the high Biological Oxygen Demand (BOD) associated with amino

acid derivatives and the potential for methyl ester hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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